Cas no 2229279-41-6 (3-tert-butyl-1-methyl-4-(2-methylbut-3-yn-2-yl)-1H-pyrazole)

• Product Name: 3-tert-butyl-1-methyl-4-(2-methylbut-3-yn-2-yl)-1H-pyrazole
• CAS No: 2229279-41-6
• MF: C₁₃H₂₀N₂
• MW: 204.311303138733
• CID: 6615812
• PubChem ID: 165658722
• Update Time: 2025-05-21

3-tert-butyl-1-methyl-4-(2-methylbut-3-yn-2-yl)-1H-pyrazole Chemical and Physical Properties

Names and Identifiers

• 3-tert-butyl-1-methyl-4-(2-methylbut-3-yn-2-yl)-1H-pyrazole
• EN300-1731542
• 2229279-41-6

• Inchi： 1S/C13H20N2/c1-8-13(5,6)10-9-15(7)14-11(10)12(2,3)4/h1,9H,2-7H3
• InChI Key： YXNOBVKPPOPDPR-UHFFFAOYSA-N
• SMILES： N1(C)C=C(C(C#C)(C)C)C(C(C)(C)C)=N1

Computed Properties

• Exact Mass: 204.162648646g/mol
• Monoisotopic Mass: 204.162648646g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 277
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.4
• Topological Polar Surface Area: 17.8Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Pyrazoles

Additional information on 3-tert-butyl-1-methyl-4-(2-methylbut-3-yn-2-yl)-1H-pyrazole

3-Tert-butyl-1-methyl-4-(2-methylbut-3-yn-2-yl)-1H-pyrazole: A Comprehensive Overview

3-Tert-butyl-1-methyl-4-(2-methylbut-3-yn-2-yl)-1H-pyrazole (CAS No. 2229279-41-6) is a highly specialized organic compound that has garnered significant attention in the fields of organic chemistry, materials science, and pharmacology. This compound is characterized by its unique pyrazole ring structure, which serves as a versatile scaffold for various functional groups. The presence of the tert-butyl and methyl substituents, along with the 2-methylbut-3-yn-2-yl group, imparts distinctive electronic and steric properties to the molecule, making it a valuable component in modern chemical research and industrial applications.

The synthesis of 3-Tert-butyl-1-methyl-4-(2-methylbut-3-yn-2-yl)-1H-pyrazole involves a series of carefully designed multi-step reactions. Researchers have employed various methodologies, including condensation reactions, alkylation, and deprotonation strategies, to achieve high yields and purity. Recent advancements in catalytic systems and green chemistry practices have further optimized the synthesis process, reducing environmental impact while maintaining product quality. The compound's stability under diverse reaction conditions has made it a preferred choice for both academic and industrial settings.

One of the most promising applications of this compound lies in its use as a building block for advanced materials. The pyrazole ring is known for its ability to coordinate with metal ions, making it an excellent candidate for constructing metallopolymers and coordination polymers. For instance, studies have demonstrated that 3-Tert-butyl-1-methyl-4-(2-methylbut-3-yn-2-ylium)-1H-pyrazole can form robust frameworks with transition metals like copper and iron, leading to materials with exceptional magnetic and electronic properties. These materials hold potential in next-generation electronics, sensors, and energy storage devices.

In the realm of pharmacology, this compound has shown remarkable bioactivity in preliminary assays. Its ability to interact with biological targets such as enzymes and receptors suggests its potential as a lead compound for drug development. Recent research has focused on modifying the substituents on the pyrazole ring to enhance bioavailability and selectivity. For example, the introduction of bulky groups like tert-butyl has been shown to improve pharmacokinetic profiles while maintaining therapeutic efficacy.

Another notable application of 3-Tert-butyl-1-methyl-[...]